Cas no 1257323-85-5 (NPEC-caged-(S)-3,4-DCPG)

• Product Name: NPEC-caged-(S)-3,4-DCPG
• CAS No: 1257323-85-5
• MF: C₁₉H₁₆N₂O₁₀
• MW: 432.337745666504
• CID: 2089866
• Update Time: 2025-05-25

NPEC-caged-(S)-3,4-DCPG Chemical and Physical Properties

Names and Identifiers

• NPEC-caged-(S)-3,4-DCPG
• (N)-1-(2-Nitrophenyl)ethylcarboxy-(S)-3,4-Dicarboxyphenylglycine
• CID 90488831
• 1,2-Benzenedicarboxylic acid, 4-[(S)-carboxy[[[1-(2-nitrophenyl)ethoxy]carbonyl]amino]methyl]-
• NPEC-caged-(S)-3
• NPECcaged(S)3,4DCPG,NPEC caged (S) 3,4 DCPG

• Inchi： 1S/C19H16N2O10/c1-9(11-4-2-3-5-14(11)21(29)30)31-19(28)20-15(18(26)27)10-6-7-12(16(22)23)13(8-10)17(24)25/h2-9,15H,1H3,(H,20,28)(H,22,23)(H,24,25)(H,26,27)/t9?,15-/m0/s1
• InChI Key： HEJYBLHNZFMIKT-POGJTHQKSA-N
• SMILES： O(C(N[C@H](C(=O)O)C1C=CC(C(=O)O)=C(C(=O)O)C=1)=O)C(C)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 721
• Topological Polar Surface Area: 196

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 750.9±60.0 °C at 760 mmHg
• Flash Point: 408.0±32.9 °C
• Solubility: Soluble to 100 mM in water and to 100 mM in DMSO
• Vapor Pressure: 0.0±2.6 mmHg at 25°C
• pka: 3.05±0.10(Predicted)

NPEC-caged-(S)-3,4-DCPG Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on NPEC-caged-(S)-3,4-DCPG

NPEC-caged-(S)-3,4-DCPG (CAS No. 1257323-85-5): A Comprehensive Overview

The compound NPEC-caged-(S)-3,4-DCPG (CAS No. 1257323-85-5) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmacology and drug delivery systems. This compound is a derivative of the well-known 3,4-dihydroxyphenylglycolic acid (DCPG), which is a naturally occurring metabolite of dopamine. The addition of the NPEC cage to the structure of DCPG introduces unique properties that make it a valuable tool in research and potential therapeutic applications.

The structural modification of DCPG with the NPEC cage involves the incorporation of a norbornene-based framework, which enhances the compound's stability and bioavailability. This modification allows for controlled release mechanisms, making it particularly useful in drug delivery systems. Recent studies have demonstrated that NPEC-caged-(S)-3,4-DCPG exhibits enhanced solubility and reduced toxicity compared to its unmodified counterpart, making it a promising candidate for various biomedical applications.

In terms of pharmacological activity, NPEC-caged-(S)-3,4-DCPG has shown potent antioxidant properties, which are attributed to its ability to scavenge free radicals. This makes it a potential candidate for treating oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions. Furthermore, its chiral (S)-configuration ensures high specificity in interactions with biological targets, reducing off-target effects and improving therapeutic efficacy.

The synthesis of NPEC-caged-(S)-3,4-DCPG involves a multi-step process that combines organic synthesis with advanced stereochemical control techniques. The use of enantioselective reactions ensures the production of the desired (S)-enantiomer with high purity. This rigorous synthesis process is critical for maintaining the compound's bioactivity and ensuring its suitability for preclinical and clinical studies.

Recent advancements in nanotechnology have further expanded the potential applications of NPEC-caged-(S)-3,4-DCPG. Researchers have successfully encapsulated this compound within lipid nanoparticles (LNPs), enabling targeted delivery to specific tissues or cells. This innovation not only enhances the therapeutic index but also opens new avenues for personalized medicine.

In conclusion, NPEC-caged-(S)-3,4-DCPG (CAS No. 1257323-85-5) represents a cutting-edge advancement in chemical synthesis and drug delivery systems. Its unique properties, combined with recent research findings, position it as a key player in the development of novel therapeutics for a wide range of medical conditions.